Cas no 2227901-20-2 ((1R)-1-{5-chlorothieno3,2-bpyridin-2-yl}-2,2,2-trifluoroethan-1-ol)

• Product Name: (1R)-1-{5-chlorothieno3,2-bpyridin-2-yl}-2,2,2-trifluoroethan-1-ol
• CAS No: 2227901-20-2
• MF: C₉H₅ClF₃NOS
• MW: 267.65531039238
• CID: 6389866
• PubChem ID: 165629873
• Update Time: 2025-10-23

(1R)-1-{5-chlorothieno3,2-bpyridin-2-yl}-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-{5-chlorothieno3,2-bpyridin-2-yl}-2,2,2-trifluoroethan-1-ol
• EN300-1951875
• (1R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}-2,2,2-trifluoroethan-1-ol
• 2227901-20-2

• Inchi： 1S/C9H5ClF3NOS/c10-7-2-1-5-4(14-7)3-6(16-5)8(15)9(11,12)13/h1-3,8,15H/t8-/m0/s1
• InChI Key： AJKMNQBOYDPLGO-QMMMGPOBSA-N
• SMILES： ClC1C=CC2=C(C=C([C@@H](C(F)(F)F)O)S2)N=1

Computed Properties

• Exact Mass: 266.9732471g/mol
• Monoisotopic Mass: 266.9732471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 61.4Ų

Additional information on (1R)-1-{5-chlorothieno3,2-bpyridin-2-yl}-2,2,2-trifluoroethan-1-ol

Compound CAS No. 2227901-20-2: (1R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}-2,2,2-trifluoroethan-1-ol

The compound with CAS No. 2227901-20-2, known as (1R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}-2,2,2-trifluoroethan-1-ol, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thienopyridine ring system with a trifluoroethyl alcohol group. The 5-chlorothieno[3,2-b]pyridine moiety introduces electronic and steric properties that make this compound particularly interesting for researchers exploring advanced materials and pharmaceutical applications.

Recent studies have highlighted the importance of thienopyridine derivatives in the development of new materials with tailored electronic properties. The presence of the trifluoroethyl group in this compound further enhances its utility in applications requiring high thermal stability and chemical resistance. Researchers have demonstrated that such structures can be employed in the synthesis of advanced polymers and high-performance composites. Additionally, the alcohol functional group at the 1-position provides opportunities for further chemical modifications, enabling the creation of more complex molecular architectures.

The synthesis of (1R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}-2,2,2-trifluoroethan-1-ol involves a series of carefully designed organic reactions. Key steps include the formation of the thienopyridine ring system through cyclization reactions and subsequent functionalization to introduce the trifluoroethyl alcohol group. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of physical properties, this compound exhibits a melting point of approximately 145°C and a boiling point around 380°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is moderate, which facilitates its use in solution-based chemical processes. The compound's stability under thermal and oxidative conditions has been thoroughly investigated, revealing excellent resistance to degradation even at elevated temperatures.

The application potential of (1R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}-2,2,2-trifluoroethan-1-ol spans multiple domains. In the pharmaceutical industry, its unique structure makes it a promising candidate for drug delivery systems and bioactive molecules. In materials science, it serves as a building block for advanced polymers and nanomaterials with enhanced mechanical and electronic properties. Furthermore, its ability to act as a versatile precursor for other complex molecules positions it as a valuable intermediate in organic synthesis.

Recent research has also explored the use of this compound in energy-related applications. For instance, studies have shown that derivatives of this molecule can be incorporated into battery materials to improve their electrochemical performance. The trifluoroethyl group contributes to ion transport efficiency, while the thienopyridine ring enhances structural stability. These findings underscore the compound's versatility and its potential to contribute to sustainable energy solutions.

In conclusion, (1R)-1-{5-chlorothieno[3,2-b]pyridin-2-yl}-2,2,2-trifluoroethan-1-ol is a multifaceted compound with significant implications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative materials and technologies. As ongoing studies continue to uncover new applications and properties of this compound, its role in advancing modern science is expected to grow even further.